![molecular formula C8H11ClN2O B2805779 5,6,7,8-Tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride CAS No. 2172535-89-4](/img/structure/B2805779.png)
5,6,7,8-Tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5,6,7,8-Tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Improved Synthesis Techniques
An improved synthesis method for 5,6,7,8-tetrahydro-1,7-naphthyridine, a conformationally-restricted analog of 2-(3-pyridyl)ethylamine, has been developed. This method offers significant advancements over previous synthesis techniques, potentially facilitating the exploration of this compound's applications in various scientific domains (Dow & Schneider, 2001).
Reactivity and Derivative Formation
Research into the reactivity of 4-cyano-1,3-dichloro-7-methyl-5,6,7,8-tetrahydro-2,7-naphthyridine with amines under different conditions has led to the synthesis of mono- and di-amino-substituted derivatives. This work not only explores the compound's chemical reactivity but also opens pathways for the creation of novel naphthyridine derivatives with potential scientific applications (Sirakanyan et al., 2014).
Potential as Acetylcholinesterase Inhibitors
Derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridines, designed as analogues of huperzine A, have been synthesized and evaluated for their potential as acetylcholinesterase inhibitors. This research suggests potential applications in treating diseases such as Alzheimer's, where acetylcholinesterase inhibitors are of interest (Vanlaer et al., 2009).
Antituberculosis Activity
A library synthesis using 5,6,7,8-tetrahydro-1,6-naphthyridines as scaffolds has been conducted, with screening for antituberculosis activity revealing three lead compounds. This work illustrates the potential of 5,6,7,8-tetrahydro-2,7-naphthyridin-1(2H)-one hydrochloride derivatives in contributing to the development of new antituberculosis medications (Zhou et al., 2008).
Efflux Pump Inhibition in Antibacterial Research
Investigations into 1,8-naphthyridine sulfonamides have assessed their potential to inhibit efflux pumps in multiresistant Staphylococcus aureus strains. These findings could inform the development of new strategies to combat antibiotic resistance, highlighting another avenue of research for derivatives of this compound (Oliveira-Tintino et al., 2020).
Properties
IUPAC Name |
5,6,7,8-tetrahydro-2H-2,7-naphthyridin-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O.ClH/c11-8-7-5-9-3-1-6(7)2-4-10-8;/h2,4,9H,1,3,5H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZUKPOYWDBFCLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CNC2=O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.